4-methoxy-2-methyl-N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-methoxy-2-methyl-N-[2-[3-(trifluoromethyl)pyrazol-1-yl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C14H16F3N3O3S/c1-10-9-11(23-2)3-4-12(10)24(21,22)18-6-8-20-7-5-13(19-20)14(15,16)17/h3-5,7,9,18H,6,8H2,1-2H3
• InChI Key: QNPGEKRANZUQLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)S(=O)(=O)NCCN2C=CC(=N2)C(F)(F)F
• Molecular Formula: C14H16F3N3O3S
• Molecular Weight: 363.36 g/mol

Description

4-methoxy-2-methyl-N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C14H16F3N3O3S and its molecular weight is 363.36. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Bioactivity Studies

Compounds related to 4-methoxy-2-methyl-N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)benzenesulfonamide have been synthesized for various bioactivity studies, including cytotoxicity, tumor specificity, and potential as carbonic anhydrase inhibitors. For instance, a series of new sulfonamides showed interesting cytotoxic activities, which may be crucial for further anti-tumor activity studies. These compounds strongly inhibited both human cytosolic isoforms hCA I and II, highlighting their potential in cancer research and therapy (Gul et al., 2016).

Photodynamic Therapy Applications

New derivatives containing the benzenesulfonamide group have been synthesized and characterized for their applications in photodynamic therapy, a promising treatment method for cancer. These compounds exhibited good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them potential Type II photosensitizers for cancer treatment (Pişkin et al., 2020).

Anti-inflammatory and Analgesic Activities

Certain celecoxib derivatives, structurally related to the mentioned compound, were synthesized and evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These investigations revealed compounds with significant anti-inflammatory and analgesic activities without causing tissue damage, suggesting their potential as therapeutic agents (Küçükgüzel et al., 2013).

Pathological Pain Model in Mice

A study on the synthesis and characterization of similar sulfonamide compounds evaluated their effects on a pathological pain model in mice, presenting some compounds with anti-hyperalgesic action and anti-edematogenic effects, comparable to Celecoxib in an arthritic pain model (Lobo et al., 2015).

Cytotoxic and Carbonic Anhydrase Inhibitory Effects

Further research on 4-[3-(4-hydroxyphenyl)-5-aryl-4,5-dihydro-pyrazol-1-yl]benzenesulfonamide types compounds revealed cytotoxic and carbonic anhydrase (CA) inhibitory effects. These findings suggest the potential development of novel anticancer agents, highlighting the significance of sulfonamide derivatives in medical chemistry (Gul et al., 2016).